Thietan-2-ylmethanamine hydrochloride
Overview
Description
Molecular Structure Analysis
Thietan-2-ylmethanamine hydrochloride is a compound with a thietane ring and a methylamine group. The molecule contains a total of 15 bond(s). There are 6 non-H bond(s), 1 rotatable bond(s), 1 four-membered ring(s), 1 primary amine(s) (aliphatic), 1 sulfide(s) and 1 Thioethane(s) .Scientific Research Applications
Taming THC: Potential Cannabis Synergy and Phytocannabinoid-Terpenoid Entourage Effects
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Thermal Hydrolysis to Enhance Anaerobic Digestion Performance of Wastewater Sludge
This review focuses on the application of thermal hydrolysis (TH) to improve the performance of anaerobic digestion by enhancing sludge solubilization and reducing organic micropollutants. The discussion includes insights into the mechanisms of thermal hydrolysis and its integration with anaerobic digestion processes, highlighting the technology's potential in waste management and energy recovery (Chang & Filer, 2020).
Anti-SARS-CoV Natural Products With the Potential to Inhibit SARS-CoV-2 (COVID-19)
This review compiles evidence on plants and natural products that could inhibit the coronavirus, focusing on their potential activity against SARS-CoV-2. It identifies several compounds with high selectivity indices, suggesting a promising direction for developing natural therapeutics against COVID-19. The review emphasizes the importance of further investigation into these natural products for their therapeutic potential (Verma et al., 2020).
Microparticulate and Nanoparticulate Drug Delivery Systems for Metformin Hydrochloride
This review discusses the development of micro- and nanoparticulate systems for delivering metformin hydrochloride, highlighting the potential to improve its bioavailability, reduce dosing frequency, and minimize side effects. The paper reviews various formulation strategies and their outcomes, suggesting the significant role of advanced drug delivery systems in enhancing the therapeutic efficacy of metformin (Çetin & Sahin, 2016).
A Critical Evaluation of Thiocyanate as a Biochemical Index of Smoking Exposure
This paper reviews the use of thiocyanate as a marker for smoking exposure, discussing its health implications, relationship to smoking, and evaluation methods. It critically assesses the methods for measuring thiocyanate, particularly through saliva samples, as a promising approach for assessing smoking exposure in research (Prue, Martin, & Hume, 1980).
properties
IUPAC Name |
thietan-2-ylmethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NS.ClH/c5-3-4-1-2-6-4;/h4H,1-3,5H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZURNKFYTXGZBJT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC1CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10ClNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1424279-84-4 |
Source
|
| Record name | 1-(thietan-2-yl)methanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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